![B1575169 Insulin-like growth factor-II mRNA binding protein 3 (515-523)](/img/no-structure.png)
Insulin-like growth factor-II mRNA binding protein 3 (515-523)
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Description
Insulin-like growth factor-II mRNA binding protein 3
Scientific Research Applications
Role in Development and Disease
- Developmental Expression and Function : IGF2BP3 plays a crucial role in mammalian development, particularly in the late stages. It regulates the biosynthesis of Insulin-like growth factor II (IGF-II), essential for fetal growth. IGF2BP3's expression patterns align with critical developmental periods, showing high expression in developing epithelia, muscle, and placenta in embryos (Nielsen et al., 1999).
- Cancer Research : IGF2BP3 is linked to various cancers, with its expression correlating with tumor grade and prognosis. For instance, its expression in lung adenocarcinomas is associated with higher histologic grades and potentially more aggressive behavior (Findeis-Hosey et al., 2010). In hepatocellular carcinoma, IGF2BP3 expression predicts early tumor recurrence and poor prognosis, indicating its role in tumor invasion and metastasis (Jeng et al., 2008).
Implications in Various Tissues and Cell Types
- Testicular Function and Development : IGF2BP3 is expressed in human testicular blood vessels and peritubular connective tissue, suggesting its significant role in testicular function and germ cell development (Zhou & Bondy, 1993).
- Bone Tumor Prognostication : In osteosarcoma, IGF2BP3 expression is correlated with tumor metastasis, highlighting its potential as a prognostic biomarker for metastatic risk (Do et al., 2008).
Properties
sequence |
NLSSAEVVV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Insulin-like growth factor-II mRNA binding protein 3 (515-523) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.